Cas no 126747-13-5 (4-(1,3,2-dioxaborinan-2-yl)benzoic acid)

• Product Name: 4-(1,3,2-dioxaborinan-2-yl)benzoic acid
• CAS No: 126747-13-5
• Molecular Formula: C₁₀H₁₁BO₄
• Molecular Weight: 206.00294
• MDL: MFCD06203595
• CID: 63842
• PubChem ID: 14527865

4-(1,3,2-dioxaborinan-2-yl)benzoic acid Properties

Names and Identifiers

• 4-(1,3,2-dioxaborinan-2-yl)benzoic acid
• 2-(4-CARBOXYPHENYL)-1,3,2-DIOXABORINANE
• 4-(1,2,3-DIOXABORINAN-2-YL)BENZOIC ACID
• 4-Carboxyphenylboronic acid propanediol ester
• RARECHEM AL BE 1390
• 1,3,2-Dioxaborinane, benzoic acid deriv.
• Benzoic acid, 4-(1,3,2-dioxaborinan-2-yl)-
• 4-CARBOXYPHENYLBORONIC ACID, 1,3 PROPANEDIOL CYCLIC ESTER
• 4-(1,3,2-DIOXABORINAN-2-YL) BENZOIC ACID
• 126747-13-5
• starbld0016738
• YYTULIYDVGLPGK-UHFFFAOYSA-N
• FT-0697508
• SCHEMBL2944623
• DTXSID70561279
• AKOS015950782
• AMY13231
• MFCD06203595
• BS-49365
• CS-0190060
• C10H11BO4
• BFA74713

• MDL： MFCD06203595
• InChIKey： YYTULIYDVGLPGK-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H11BO4/c12-10(13)8-2-4-9(5-3-8)11-14-6-1-7-15-11/h2-5H,1,6-7H2,(H,12,13)
• SMILES： C1COB(C2=CC=C(C=C2)C(=O)O)OC1

Computed Properties

• Exact Mass: 206.07500
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 206.0750390g/mol
• Heavy Atom Count: 15
• Complexity: 220
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• LogP: 0.51690
• PSA: 55.76000
• Refractive Index: 1.537
• Boiling Point: 398.8°Cat760mmHg
• Flash Point: 195°C
• Color/Form: Not determined
• Solubility: Not determined
• Density: 1.24

4-(1,3,2-dioxaborinan-2-yl)benzoic acid Security Information

4-(1,3,2-dioxaborinan-2-yl)benzoic acid Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%